2-(Aminomethyl)-5-methoxypyrimidin-4-ol dihydrochloride

• IUPAC Name: 2-(aminomethyl)-5-methoxy-1H-pyrimidin-6-one;dihydrochloride
• InChI: InChI=1S/C6H9N3O2.2ClH/c1-11-4-3-8-5(2-7)9-6(4)10;;/h3H,2,7H2,1H3,(H,8,9,10);2*1H
• InChI Key: BGBIBBSFOCOMRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(NC1=O)CN.Cl.Cl
• Molecular Formula: C6H11Cl2N3O2
• Molecular Weight: 228.07 g/mol
• CAS No.: 2137567-07-6

Description

Synthesis Analysis

The synthesis pathway for similar compounds involves the reaction of two starting materials, followed by a series of chemical transformations to yield the final product. For example, 2-(aminomethyl)benzimidazole has been selected as an amine compound due to its potential selective ion-binding sites, planar structure, and high solubility in polar environments.

Molecular Structure Analysis

The molecular formula of a similar compound, 2-(Aminomethyl)benzimidazole Dihydrochloride Hydrate, is C8H11Cl2N3. The InChI Code is 1S/C8H9N3.2ClH.H2O/c9-5-8-10-6-3-1-2-4-7(6)11-8;;;/h1-4H,5,9H2,(H,10,11);2*1H;1H2.

Physical And Chemical Properties Analysis

The physical form of a similar compound, 2-(Aminomethyl)benzimidazole Dihydrochloride Hydrate, is a white to yellow or reddish beige solid. The storage temperature is -20°C.

Scientific Research Applications

Synthetic Innovation and Chemical Properties

Synthetic Innovation of 2-Amino-4-Methoxypyrimidine 2-Amino-4-methoxypyrimidine, closely related to the compound , was innovatively synthesized for better industrial production due to its low cost, easy process, and high yields. The process involved methoxylation of 2-amino-4-chloropyrimidine obtained through chlorination of isocytosine (Ju Xiu-lian, 2009).

Solubility and Thermodynamic Properties The solubility and thermodynamic properties of 2-amino-4-chloro-6-methoxypyrimidine, structurally similar to the compound of interest, were studied in various solvents. Solubility increased with temperature and varied across solvents. The study also delved into the Gibbs energy, enthalpy, and entropy of the mixing process, providing valuable insights into the thermodynamic behavior of the compound (Ganbing Yao et al., 2017).

Synthesis of Pyrimidine Derivatives The synthesis of 2-amino-4-methoxy-6-methylthiopyrimidine from 2-amino-4-chloro-6-methoxypyrimidine was reported, highlighting the reaction factors influencing the process. The study is significant for its high product yield and purity, indicating a robust synthesis methodology (Yin Dulin, 2005).

Biological and Pharmacological Research

Antiviral Activity of Pyrimidine Analogues Certain 5-substituted 2,4-diaminopyrimidine derivatives exhibited significant antiretroviral activity against human immunodeficiency virus and Moloney murine sarcoma virus. The study's focus on the synthesis and biological evaluation of these compounds underlines their potential in antiviral therapy (D. Hocková et al., 2003).

Inhibitory Effects on Nitric Oxide Production Research on 5-substituted 2-amino-4,6-dichloropyrimidines demonstrated their inhibitory effects on nitric oxide production in immune-activated cells, with some compounds showing higher activity than reference drugs. This indicates the potential of these compounds in managing conditions associated with nitric oxide overproduction (P. Jansa et al., 2014).

Molecular Modeling and Spectroscopy Studies

Molecular Modeling and Antibacterial Activity A study on the molecular modeling of pyrimidine derivatives synthesized from 2-amino-4-chloro-6-methoxypyrimidine revealed strong antibacterial and antifungal activities. The compounds' structural features and interactions were elucidated, highlighting their potential in antimicrobial therapy (W. Al-Masoudi et al., 2015).

Hydrogen Bonding and Amino-Imino Tautomerization Studies The study of hydrogen bonding and amino-imino tautomerization of amino-methoxypyrimidines with acetic acid provided insights into their dual hydrogen-bonded complexes and the influence of methoxy groups on their behavior. This research is crucial for understanding the molecular properties and reactivity of such compounds (T. Kitamura et al., 2007).

Safety and Hazards

The safety data sheet for a similar compound, Aminomethyl-1H-imidazole dihydrochloride, indicates that it may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.